(2S,3S)-3-Methyl-5-oxo-pyrrolidine-2-carboxylic acid
Overview
Description
(2S,3S)-3-Methyl-5-oxo-pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C6H9NO3 and its molecular weight is 143.14 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chiral Discriminating Agents : Enantiomers of closely related compounds have been used as chiral discriminating agents for chromatographic separation of diastereomeric amides and esters (Piwowarczyk et al., 2008).
Synthesis of Organic Compounds : Derivatives of pyrrolidine-2,4-dione, which is structurally similar, are used in synthesizing various organic compounds (Mulholland, Foster, & Haydock, 1972).
Enzymatic Resolution : The enantiomers of related compounds have been obtained using enzymatic resolution, indicating potential for use in stereoselective synthesis (Felluga et al., 2002).
Natural Product Synthesis : Compounds with similar structures have been identified as new natural products with potential biological activities (Cantín et al., 1999).
Construction of Functionalized Heterocycles : It's used in the construction of functionalized heterocycles, important in various chemical syntheses (Grošelj et al., 2013).
Antibacterial Activity : Certain synthesized compounds with similar structures have shown potent antibacterial activity, indicating potential medicinal applications (Toja et al., 1986).
Influenza Neuraminidase Inhibitors : It's been used in the design of inhibitors against influenza neuraminidase, suggesting its utility in antiviral drug development (Wang et al., 2001).
Structural Characterization in Foldamers : The compound has been included in the synthesis of beta-foldamers, aiding in the study of protein structures and folding (Menegazzo et al., 2006).
properties
IUPAC Name |
(2S,3S)-3-methyl-5-oxopyrrolidine-2-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO3/c1-3-2-4(8)7-5(3)6(9)10/h3,5H,2H2,1H3,(H,7,8)(H,9,10)/t3-,5-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPCPEJXLESDEDM-UCORVYFPSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(=O)NC1C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CC(=O)N[C@@H]1C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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